Cas no 53979-31-0 (2-(4-Methoxybenzyl)butanoic acid)

• Product Name: 2-(4-Methoxybenzyl)butanoic acid
• CAS No: 53979-31-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6785495
• PubChem ID: 24264890
• Update Time: 2025-08-05

2-(4-Methoxybenzyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4453569
• 2-(4-Methoxybenzyl)butanoic acid
• 53979-31-0

• Inchi： 1S/C12H16O3/c1-3-10(12(13)14)8-9-4-6-11(15-2)7-5-9/h4-7,10H,3,8H2,1-2H3,(H,13,14)
• InChI Key： QUTIPRONARPHBI-UHFFFAOYSA-N
• SMILES： OC(C(CC)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Methoxybenzyl)butanoic acid

Introduction to 2-(4-Methoxybenzyl)butanoic acid (CAS No. 53979-31-0)

2-(4-Methoxybenzyl)butanoic acid (CAS No. 53979-31-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a 4-methoxybenzyl group attached to a butanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 2-(4-Methoxybenzyl)butanoic acid is represented by the formula C₁₁H₁₄O₃. The presence of the 4-methoxybenzyl group introduces aromaticity and electron-donating properties, while the carboxylic acid functional group provides acidity and reactivity. These features make the compound suitable for a wide range of synthetic transformations and biological studies.

In recent years, 2-(4-Methoxybenzyl)butanoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the preparation of anti-inflammatory agents, antiviral compounds, and anticancer drugs. The compound's ability to undergo selective functionalization and derivatization makes it an attractive starting material for medicinal chemists.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis of novel derivatives of 2-(4-Methoxybenzyl)butanoic acid with enhanced biological activity. The researchers demonstrated that by modifying the 4-methoxybenzyl group or introducing additional functional groups to the butanoic acid moiety, they could significantly improve the potency and selectivity of the resulting compounds. This work underscores the importance of structural modifications in optimizing the pharmacological properties of organic molecules.

Beyond its role as a synthetic intermediate, 2-(4-Methoxybenzyl)butanoic acid has also shown promise in biological assays. Studies have indicated that it can modulate various cellular processes, including inflammation and cell signaling pathways. For example, it has been reported to inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data suggest that it may have antiproliferative effects on certain cancer cell lines, although further research is needed to validate these findings.

The physical and chemical properties of 2-(4-Methoxybenzyl)butanoic acid are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, 2-(4-Methoxybenzyl)butanoic acid is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid skin contact or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The synthesis of 2-(4-Methoxybenzyl)butanoic acid can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-methoxybenzyl chloride with butyric acid in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via nucleophilic substitution to form the desired product. Alternatively, it can be synthesized through a multi-step process involving esterification, reduction, and subsequent carboxylation reactions.

The versatility of 2-(4-Methoxybenzyl)butanoic acid extends beyond its use as a synthetic intermediate or biological probe. It has also found applications in materials science and polymer chemistry. For instance, researchers have explored its use as a monomer or modifier in polymer synthesis to impart specific properties such as improved thermal stability or enhanced mechanical strength. These applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion, 2-(4-Methoxybenzyl)butanoic acid (CAS No. 53979-31-0) is a multifaceted organic compound with significant potential in various fields of research and development. Its unique chemical structure and versatile properties make it an important molecule for synthetic chemists, medicinal chemists, and materials scientists alike. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to remain a focus of scientific interest for years to come.